Cas no 1049119-53-0 (6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine)

• Product Name: 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine
• CAS No: 1049119-53-0
• MF: C₁₇H₁₇N₃S
• MW: 295.401982069016
• CID: 5385257
• Update Time: 2025-06-07

6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(2-methylphenyl)methyl]-N-(6-methylpyridin-2-yl)-1,3-thiazol-2-amine
• 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine

• Inchi： 1S/C17H17N3S/c1-12-6-3-4-8-14(12)10-15-11-18-17(21-15)20-16-9-5-7-13(2)19-16/h3-9,11H,10H2,1-2H3,(H,18,19,20)
• InChI Key： PIEDBWZABGVHTK-UHFFFAOYSA-N
• SMILES： C1(NC2=NC=C(CC3=CC=CC=C3C)S2)=NC(C)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine

Introduction to 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine (CAS No. 1049119-53-0)

6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine (CAS No. 1049119-53-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyridine ring, a thiazole ring, and a substituted benzyl group, which collectively contribute to its pharmacological properties.

The chemical structure of 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine is defined by the presence of a pyridine ring with a methyl group at the 6-position and an amine group at the 2-position. The amine group is substituted with a thiazole ring, which itself is substituted with a benzyl group derived from 2-methylphenyl. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule.

Recent studies have highlighted the potential therapeutic applications of 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Research has shown that this compound exhibits potent SSRI activity, making it a promising candidate for further development in psychiatric medications.

In addition to its SSRI properties, 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine have also been studied extensively. Research indicates that the compound has good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it suitable for oral administration and long-term therapeutic use.

Toxicity studies on 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine have shown that it has a low toxicity profile. In animal models, no significant adverse effects were observed at therapeutic doses. However, further safety assessments are necessary to ensure its safety in human clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine in treating various conditions. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

The synthesis of 6-methyl-N-{5-[(2-methylphenyl)methyl]-1,3-thiazol-2-yl}pyridin-2-amine involves several steps, including the formation of the thiazole ring and subsequent substitution reactions. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 6-methyl-N-{5-[(o-methylphenyl)methyl]-1,3-thiazol-y}pyridin-y-amine (CAS No. 1049119-y-0) is a promising compound with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.